transfectACE
Description
TransfectACE is a cationic liposomal transfection reagent developed by GIBCO BRL (now part of Thermo Fisher Scientific) for delivering nucleic acids (e.g., plasmid DNA, siRNA) into eukaryotic cells. It is composed of dimethyldioctadecylammonium bromide (DDAB) and dioleoylphosphatidylethanolamine (DOPE) in a 1:3 molar ratio . The inclusion of DOPE, a fusogenic lipid, enhances membrane fusion and endosomal escape, improving transfection efficiency .
This compound has been widely used in diverse applications, including:
- Recombinant virus production (e.g., VSV-vectored vaccines) .
- Protein expression studies in HeLa, COS-7, and fibroblast cell lines .
- Co-transfection with vaccinia virus-T7 polymerase systems for high-yield gene expression .
Its commercial availability and standardized protocols have made it a staple in molecular biology, though performance varies across cell types and experimental conditions .
Properties
CAS No. |
145310-87-8 |
|---|---|
Molecular Formula |
C7H7ClN2O2 |
Synonyms |
transfectACE |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Comparative Efficiency in Selected Cell Lines
| Cell Line | This compound | Lipofectin | LipofectAMINE | Calcium Phosphate |
|---|---|---|---|---|
| HeLa | 75% | 60% | 80% | N/A |
| COS-7 | 70% | 55% | 75% | N/A |
| Primary Retinal | <10% | 12% | 15% | 15% |
Table 2: Commercial Formulation Comparison
| Parameter | This compound | LipofectAMINE | DC-Chol |
|---|---|---|---|
| Cationic Lipid | DDAB | DOSPA | DC-Chol |
| DOPE Proportion | 75% (molar) | 50% (mass) | 50% (molar) |
| Primary Use Cases | Co-transfection | Broad-range | In vivo gene delivery |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
